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Introduction
Chlorophyll b, with the chemical formula C55H70MgN4O6, is a key accessory photosynthetic

pigment found in plants and green algae.[1][2] Its primary function is to absorb light energy and

transfer it to chlorophyll a.[1] The quantification of chlorophyll b is crucial in various fields,

including plant biology, environmental science, and ecotoxicology.[1]

This application note provides a detailed protocol for the quantification of Chlorophyll b using

UV-Vis spectrophotometry. This method is based on the Beer-Lambert law, which establishes a

linear relationship between the absorbance of light by a solution and the concentration of the

absorbing species.[3][4][5] The absorbance (A) is directly proportional to the molar absorptivity

(ε), the path length of the cuvette (l), and the concentration of the analyte (c), expressed as A =

εlc.[4][5]
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Reagents:

Chlorophyll b standard (CAS: 519-62-0)[6][7]

Spectrophotometric grade solvent (e.g., 80% aqueous acetone, 100% methanol, or

Dimethyl sulfoxide (DMSO))[1][8][9]

Distilled or deionized water

Equipment:

UV-Vis Spectrophotometer

Matched quartz or glass cuvettes (1 cm path length)[8]

Analytical balance

Volumetric flasks (various sizes)

Micropipettes and tips

Vortex mixer

Experimental Protocols
Preparation of Stock and Standard Solutions
A primary stock solution of Chlorophyll b is prepared, from which a series of secondary

standards are made through serial dilution. It is crucial to handle chlorophyll solutions in low

light conditions to prevent degradation.[10]

Protocol for Stock Solution (100 µg/mL):

Accurately weigh 1.0 mg of pure Chlorophyll b standard.

Dissolve the standard in a small amount of the chosen solvent in a 10 mL volumetric flask.

Vortex gently until fully dissolved.
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Bring the flask to the final 10 mL volume with the solvent.

This creates a 100 µg/mL primary stock solution. Store in the dark at 4°C.

Protocol for Standard Dilutions: Prepare a series of standard solutions from the 100 µg/mL

stock solution as described in the table below.

Standard ID
Stock Solution
Volume (µL)

Final Volume (mL)
Final
Concentration
(µg/mL)

S1 20 10 0.2

S2 50 10 0.5

S3 100 10 1.0

S4 250 10 2.5

S5 500 10 5.0

S6 1000 10 10.0

Spectrophotometric Measurement
The absorbance of Chlorophyll b is solvent-dependent. In this protocol, we will measure the

absorbance at its characteristic peak. Chlorophyll b in various solvents shows a primary

absorption peak in the blue region of the spectrum and a secondary peak in the red region. For

quantification, the peak at approximately 650-652 nm is often used.[1][8]

Measurement Protocol:

Turn on the spectrophotometer and allow it to warm up for at least 30 minutes.

Set the wavelength to the maximum absorbance of Chlorophyll b in the chosen solvent (e.g.,

~652 nm for methanol).[8][11]

Use the same solvent as used for the standards to zero the spectrophotometer (this is the

blank).
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Measure the absorbance of each standard solution (S1-S6) in ascending order of

concentration.

Measure the absorbance of the unknown sample(s). Ensure the sample is diluted to fall

within the absorbance range of the standard curve (ideally 0.2-0.9).[8][12]

Data Analysis
A standard curve is generated by plotting the absorbance of the standards against their known

concentrations. The concentration of the unknown sample is then determined from this curve.

Analysis Protocol:

Create a scatter plot with concentration (µg/mL) on the x-axis and absorbance on the y-axis.

Perform a linear regression on the data points. The resulting equation will be in the form y =

mx + b, where 'y' is absorbance, 'm' is the slope, 'x' is the concentration, and 'b' is the y-

intercept.

The R² value should be close to 1 (ideally >0.99) for a good linear fit.[3]

Use the equation of the line to calculate the concentration of the unknown sample by

substituting the sample's absorbance for 'y' and solving for 'x'.

If the unknown sample was diluted, multiply the calculated concentration by the dilution

factor to get the original concentration.

Data Presentation
The following tables summarize hypothetical data for generating a standard curve and

quantifying an unknown sample.

Table 1: Standard Curve Data for Chlorophyll b
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Standard ID Concentration (µg/mL) Absorbance at 652 nm

S1 0.2 0.055

S2 0.5 0.138

S3 1.0 0.275

S4 2.5 0.688

S5 5.0 1.375

S6 10.0 2.750

Table 2: Unknown Sample Quantification

Sample ID Dilution Factor
Measured
Absorbance

Calculated
Concentration
(µg/mL)

Original
Concentration
(µg/mL)

Unknown

Sample
10 0.413 1.50 15.0

Calculated concentration is derived from the linear regression equation of the standard curve.

Mandatory Visualizations
The following diagrams illustrate the key processes involved in the spectrophotometric

quantification of Chlorophyll b.
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Experimental Workflow for Chlorophyll b Quantification
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Caption: Workflow for quantifying Chlorophyll b.
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Beer-Lambert Law Relationship

Constants for the Experiment

Absorbance (A)
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Caption: The logical relationship of the Beer-Lambert Law.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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